Cas no 1264743-53-4 (Trans-2-iodocyclopropanecarboxylic acid)

• Product Name: Trans-2-iodocyclopropanecarboxylic acid
• CAS No: 1264743-53-4
• MF: C₄H₅IO₂
• MW: 211.985773801804
• CID: 5291112
• Update Time: 2026-03-10

Trans-2-iodocyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Trans-2-iodocyclopropanecarboxylic acid
• CS3435
• Trans-2-iodocyclopropanecarboxylicacid
• trans-2-iodocyclopropane-1-carboxylic acid

• Inchi： 1S/C4H5IO2/c5-3-1-2(3)4(6)7/h2-3H,1H2,(H,6,7)/t2-,3-/m1/s1
• InChI Key： JLDDIEQQVGNSGM-PWNYCUMCSA-N
• SMILES： I[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 102
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3

Additional information on Trans-2-iodocyclopropanecarboxylic acid

Trans-2-iodocyclopropanecarboxylic Acid (CAS No. 1264743-53-4): A Comprehensive Overview

Trans-2-iodocyclopropanecarboxylic acid (CAS No. 1264743-53-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive cyclic structure and the presence of an iodine atom, offers a range of applications and potential uses in various scientific and industrial domains.

The molecular structure of trans-2-iodocyclopropanecarboxylic acid consists of a cyclopropane ring with a carboxylic acid group and an iodine atom attached to one of the carbon atoms in the trans configuration. This specific arrangement imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The iodine atom, in particular, can serve as a versatile handle for further chemical modifications, enabling the creation of diverse derivatives with tailored functionalities.

In recent years, trans-2-iodocyclopropanecarboxylic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a building block for the synthesis of novel pharmaceuticals. The iodine substituent can be readily functionalized through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, to introduce biologically active moieties. This versatility makes it an attractive starting material for the development of drugs targeting specific biological pathways.

Recent studies have also explored the biological activities of trans-2-iodocyclopropanecarboxylic acid and its derivatives. For instance, researchers have investigated its potential as an antimicrobial agent due to its ability to disrupt bacterial cell membranes. Additionally, preliminary findings suggest that certain derivatives of this compound may exhibit anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases.

The synthetic accessibility of trans-2-iodocyclopropanecarboxylic acid has further enhanced its appeal in both academic and industrial settings. Several efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for various applications. One such method involves the cyclization of an appropriate precursor followed by iodination to introduce the iodine atom in the desired configuration.

In the context of drug discovery, trans-2-iodocyclopropanecarboxylic acid has been utilized in high-throughput screening (HTS) campaigns to identify lead compounds with potential therapeutic value. Its unique structural features allow it to interact with specific protein targets, making it a valuable tool in the identification of novel drug candidates. Moreover, its ability to undergo diverse chemical transformations facilitates the rapid optimization of lead compounds through structure-activity relationship (SAR) studies.

Beyond its applications in medicinal chemistry, trans-2-iodocyclopropanecarboxylic acid has found use in other areas of chemical research. For example, it has been employed as a chiral auxiliary in asymmetric synthesis, enabling the selective formation of enantiomerically pure products. This property is particularly important in the synthesis of chiral drugs and other optically active compounds where enantiomeric purity is crucial for their efficacy and safety.

The environmental impact and safety profile of trans-2-iodocyclopropanecarboxylic acid have also been evaluated to ensure its responsible use in various applications. Studies have shown that it can be handled safely under standard laboratory conditions and that appropriate disposal methods are available to minimize any potential environmental impact.

In conclusion, trans-2-iodocyclopropanecarboxylic acid (CAS No. 1264743-53-4) is a multifaceted compound with significant potential in multiple scientific and industrial fields. Its unique structural features and versatile reactivity make it an invaluable tool for researchers and chemists working on the development of new materials and pharmaceuticals. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in organic chemistry and medicinal chemistry.